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Compound of Interest

Compound Name: Ethyl 4-bromobenzoate

cat. No.: B1630516

An In-Depth Technical Guide to the Physical Properties of Ethyl 4-bromobenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 4-bromobenzoate is a pivotal intermediate in organic synthesis, particularly within the
pharmaceutical and materials science sectors. A thorough understanding of its physical
properties is paramount for its effective handling, reaction optimization, and quality control. This
technical guide provides a comprehensive overview of the key physical characteristics of Ethyl
4-bromobenzoate, supported by detailed experimental protocols for their determination. The
methodologies are presented with a focus on the underlying scientific principles, ensuring both
technical accuracy and practical applicability for researchers and drug development
professionals.

Introduction: The Significance of Ethyl 4-
bromobenzoate

Ethyl 4-bromobenzoate, with the chemical formula CosHsBrO:, is an ester of 4-bromobenzoic
acid and ethanol.[1][2] Its structure, featuring a bromine atom on the phenyl ring, makes it a
versatile building block in cross-coupling reactions, such as Suzuki and Heck couplings, which
are fundamental in the synthesis of complex organic molecules, including active
pharmaceutical ingredients (APIs). The ester functional group also allows for a variety of
chemical transformations. Given its role in synthesis, a precise knowledge of its physical
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properties is not merely academic; it is a prerequisite for reproducible and scalable chemical

processes.

Core Physical Properties of Ethyl 4-bromobenzoate

The physical properties of a compound dictate its behavior under various conditions and are

crucial for process design, purification, and storage. The key physical properties of Ethyl 4-

bromobenzoate are summarized in the table below.

Property Value Source(s)
Molecular Formula CoHoBrO:2 [11121[3]
Molecular Weight 229.07 g/mol [1112]131[4]
CAS Number 5798-75-4 [1][3][5]
Appearance Clear colorless to yellow liquid [61[7]
Melting Point 18 °C [2][8]
Boiling Point 20204 7C LTEOMMRD)  poltaey
131 °C (at 14 mmHg)
Density 1.403 - 1.430 g/mL at 25 °C [2][4][8]

Refractive Index (n20/D)

1.544 - 1.548

[2]14][6][8]

Solubility

Slightly soluble in water;

soluble in polar solvents

[2]

Flash Point

>110 °C (>230 °F)

[2](8]

Experimental Determination of Physical Properties

The accurate determination of physical properties is the cornerstone of chemical

characterization. The following section details the standard experimental protocols for

measuring the key physical parameters of Ethyl 4-bromobenzoate.

Melting Point Determination
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The melting point is a critical indicator of purity. For a substance like Ethyl 4-bromobenzoate
with a melting point near room temperature, a precise and controlled method is essential.

Methodology: Capillary Melting Point Apparatus

o Sample Preparation: A small amount of solid Ethyl 4-bromobenzoate is introduced into a
capillary tube, sealed at one end, to a height of 2-3 mm. The sample must be dry and finely
powdered to ensure uniform heat distribution.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block with a thermometer or a digital temperature sensor.

e Heating Rate: The sample is heated rapidly to a temperature about 10-15 °C below the
expected melting point. The heating rate is then reduced to 1-2 °C per minute to allow for
thermal equilibrium.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range, and the temperature at which the entire solid has turned into
a clear liquid is the end of the range. A narrow melting range (typically < 1 °C) is indicative of
high purity.

Sample Preparation Measurement Result

[Dry and powder the samplej—»(mad into capillary Iubej—\—i[macs in melting point appavalua—bGapld heating to ~10°C below Ml:j—»(slow heating (172"ClmmD—>[Recuvd melting vangg—\#@anuw range indicates high puntyj
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Figure 1: Workflow for Melting Point Determination.

Boiling Point Determination

The boiling point is another fundamental physical property that provides information about the
volatility of a substance. Since Ethyl 4-bromobenzoate can be distilled under reduced
pressure to prevent decomposition, both atmospheric and vacuum distillation methods are
relevant.
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Methodology: Distillation

o Apparatus Setup: A distillation apparatus is assembled, consisting of a distillation flask, a
condenser, a receiving flask, and a thermometer placed so that the top of the bulb is level
with the side arm of the distillation flask.

e Heating: The distillation flask is heated using a heating mantle. Boiling chips are added to
ensure smooth boiling.

e Equilibrium: The liquid is heated until it boils and the vapor condenses on the thermometer
bulb. The temperature at which the vapor and liquid are in equilibrium, indicated by a stable
temperature reading, is the boiling point.

e Vacuum Distillation: For boiling point determination at reduced pressure, a vacuum pump is
connected to the apparatus, and the pressure is monitored with a manometer. The observed
boiling point is then recorded along with the corresponding pressure.

Density Measurement

Density is a measure of mass per unit volume and is an important parameter for solvent
selection and reaction stoichiometry calculations.

Methodology: Pycnometer

o Pycnometer Calibration: A pycnometer (a flask with a specific volume) is cleaned, dried, and
weighed empty. It is then filled with a reference liquid of known density (e.g., deionized
water) at a specific temperature, and weighed again to determine its exact volume.

e Sample Measurement: The pycnometer is emptied, dried, and filled with Ethyl 4-
bromobenzoate at the same temperature.

o Calculation: The pycnometer is weighed again, and the density of the sample is calculated
by dividing the mass of the sample by the volume of the pycnometer.
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Figure 2: Workflow for Density Measurement using a Pycnometer.
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Refractive Index Measurement

The refractive index is the ratio of the speed of light in a vacuum to its speed in a substance. It
is a highly sensitive property that can be used to identify a substance and assess its purity.

Methodology: Abbe Refractometer

Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index (e.qg., distilled water).

o Sample Application: A few drops of Ethyl 4-bromobenzoate are placed on the prism of the
refractometer.

o Measurement: The prism is closed, and the light source is adjusted. The user looks through
the eyepiece and adjusts the knob until the dividing line between the light and dark fields is
sharp and centered on the crosshairs.

o Reading: The refractive index is read directly from the scale. The temperature should be
controlled and recorded as the refractive index is temperature-dependent.

Spectroscopic Characterization

Spectroscopic techniques provide information about the molecular structure and functional
groups present in a compound.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups in a molecule. The IR spectrum of
Ethyl 4-bromobenzoate shows characteristic absorption bands for the ester carbonyl group
(C=0) and the C-Br bond.[9][10][11]

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR spectroscopy provides information about the number and types of hydrogen atoms in
a molecule and their chemical environment. The *H NMR spectrum of Ethyl 4-bromobenzoate
Is expected to show signals corresponding to the ethyl group and the aromatic protons.[12][13]
[14]

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1630516?utm_src=pdf-body
https://www.benchchem.com/product/b1630516?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_5798-75-4_IR1.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5798754&Mask=80
https://dev.spectrabase.com/spectrum/105Spcf1hKx
https://www.benchchem.com/product/b1630516?utm_src=pdf-body
https://m.chemicalbook.com/SpectrumEN_5798-75-4_1HNMR.htm
https://www.rsc.org/suppdata/ra/c4/c4ra05365f/c4ra05365f1.pdf
https://www.chemicalbook.com/SpectrumEN_24398-88-7_1HNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and Handling

Ethyl 4-bromobenzoate is classified as an irritant, causing skin and serious eye irritation.[2]
[15] It may also cause respiratory irritation.[15][16] Therefore, appropriate personal protective
equipment (PPE), such as safety goggles, gloves, and a lab coat, should be worn when
handling this chemical.[17] It should be used in a well-ventilated area or a fume hood.[18] For
detailed safety information, refer to the Safety Data Sheet (SDS).[15][19]

Conclusion

This technical guide has provided a detailed overview of the essential physical properties of
Ethyl 4-bromobenzoate and the experimental methodologies for their determination. A
thorough understanding and accurate measurement of these properties are critical for the
successful application of this important chemical intermediate in research and development.
The provided protocols and underlying principles are intended to serve as a valuable resource
for scientists and professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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